Cas no 1316221-54-1 (3-(6-(1-Methylpyrrolidin-2-yl)pyridin-2-yl)propanoic acid)

• Product Name: 3-(6-(1-Methylpyrrolidin-2-yl)pyridin-2-yl)propanoic acid
• CAS No: 1316221-54-1
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD18381776
• CID: 4694217
• Update Time: 2025-07-17

3-(6-(1-Methylpyrrolidin-2-yl)pyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-(1-Methylpyrrolidin-2-yl)pyridin-2-yl)propanoic acid
• 3-[6-(1-methylpyrrolidin-2-yl)pyridin-2-yl]propanoic acid
• 3-[6-(1-Methyl-pyrrolidin-2-yl)-pyridin-2-yl]-propionic acid

• MDL： MFCD18381776
• Inchi： 1S/C13H18N2O2/c1-15-9-3-6-12(15)11-5-2-4-10(14-11)7-8-13(16)17/h2,4-5,12H,3,6-9H2,1H3,(H,16,17)
• InChI Key： KVSZKDGWGLUHGU-UHFFFAOYSA-N
• SMILES： OC(CCC1=CC=CC(C2CCCN2C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Topological Polar Surface Area: 53.4

Additional information on 3-(6-(1-Methylpyrrolidin-2-yl)pyridin-2-yl)propanoic acid

Introduction to 3-(6-(1-Methylpyrrolidin-2-yl)pyridin-2-yl)propanoic acid (CAS No. 1316221-54-1)

3-(6-(1-Methylpyrrolidin-2-yl)pyridin-2-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1316221-54-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including pyridine and pyrrolidine moieties, makes it a versatile scaffold for designing novel bioactive molecules.

The structural framework of 3-(6-(1-Methylpyrrolidin-2-yl)pyridin-2-yl)propanoic acid consists of a propanoic acid side chain attached to a biphenyl core, where one phenyl ring is substituted with a 1-methylpyrrolidin-2-yl group and the other with a pyridin-2-yl group. This arrangement introduces multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties. The compound's solubility, stability, and metabolic behavior are critical factors that influence its suitability for further development into therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the exploration of hybrid molecules that combine the advantages of different chemical classes. 3-(6-(1-Methylpyrrolidin-2-yl)pyridin-2-yl)propanoic acid exemplifies this trend, as its structure integrates elements from both pyridine-based and pyrrolidine-containing drugs, which are known for their diverse biological activities. Such hybrid compounds often exhibit enhanced binding affinity and improved pharmacokinetic profiles compared to their parent structures.

One of the most compelling aspects of 3-(6-(1-Methylpyrrolidin-2-yl)pyridin-2-yl)propanoic acid is its potential in modulating signaling pathways associated with inflammation, cancer, and neurodegenerative diseases. The 1-methylpyrrolidin-2-yl moiety is particularly noteworthy, as it has been shown to enhance the bioavailability and metabolic stability of drug candidates. Furthermore, the pyridin-2-yl group can serve as an anchor for further derivatization, allowing researchers to fine-tune interactions with biological targets such as kinases, receptors, and enzymes.

Recent studies have highlighted the role of pyridine-pyrrolidine hybrids in the development of small-molecule inhibitors. For instance, derivatives of this class have demonstrated promising activity against Janus kinases (JAKs), which are implicated in various inflammatory disorders. The structural features of 3-(6-(1-Methylpyrrolidin-2-yl)pyridin-2-yl)propanoic acid align well with the requirements for JAK inhibition, making it a valuable starting point for medicinal chemists seeking to design next-generation anti-inflammatory agents.

The synthesis of 3-(6-(1-Methylpyrrolidin-2-yl)pyridin-2-yl)propanoic acid involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the condensation of appropriate precursors under acidic or basic catalysis, followed by functional group interconversions such as hydrolysis or alkylation. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact.

In vitro pharmacological evaluations have revealed that 3-(6-(1-Methylpyrrolidin-2-yl)pyridin-2-yl)propanoic acid exhibits moderate activity against several targets of interest. Its ability to interact with biological macromolecules suggests potential therapeutic applications in areas where modulating protein-protein interactions is crucial. Additionally, computational modeling studies have been employed to predict binding modes and optimize lead compounds derived from this scaffold.

The pharmacokinetic profile of 3-(6-(1-Methylpyrrolidin-2-yloxy）l��yldine）yldine）l）yldine）l）yldine）l）yldine）l）yldine）l）yldine）l）yldine）l] is under active investigation to ensure its suitability for clinical translation. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to determine whether this compound can progress to human trials. Preclinical studies in relevant animal models are underway to assess its safety and efficacy.

The versatility of 3-(6-(1-Methylpyrrolidin]y]propanoic acid) extends beyond its role as a standalone drug candidate; it also serves as a key intermediate in the synthesis of more complex molecules. By incorporating this scaffold into larger libraries of compounds, researchers can rapidly screen for novel bioactivities without having to design entirely new structures from scratch. This approach accelerates the drug discovery process while minimizing resource expenditure.

As our understanding of disease mechanisms continues to evolve，the demand for innovative therapeutic strategies grows accordingly。Compounds like 3-(6((Methypyrrolydin]y]propionic acid) represent an important step toward addressing unmet medical needs through rational drug design。Their unique structural features offer opportunities for developing treatments that are both effective and well-tolerated by patients.

In conclusion，3((Methypyrrolydin]propionic acid) (CAS No 13162 21 54 51 is a promising molecule with significant potential in pharmaceutical research。Its complex architecture，functional diversity，and preclinical promise make it an attractive candidate for further development。With continued investigation into its biological activities and pharmacokinetic properties，this compound may one day contribute to advancements in human health care。